3-(2-Thenoyl)-5-azaoxindole-1-carboxamide

• CAS No.: 136887-96-2
• Molecular Formula: C13H9N3O3S
• Molecular Weight: 287.3 g/mol
• IUPAC Name: 2-oxo-3-(thiophene-2-carbonyl)-3H-pyrrolo[3,2-c]pyridine-1-carboxamide
• InChI: InChI=1S/C13H9N3O3S/c14-13(19)16-8-3-4-15-6-7(8)10(12(16)18)11(17)9-2-1-5-20-9/h1-6,10H,(H2,14,19)
• InChI Key: AJULBBJHCDQEJV-UHFFFAOYSA-N
• SMILES: C1=CSC(=C1)C(=O)C2C3=C(C=CN=C3)N(C2=O)C(=O)N
• Synonyms: 1H-Pyrrolo[3,2-c]pyridine-1-carboxamide, 2,3-dihydro-2-oxo-3-(2-thienylcarbonyl)-

Description

3-(2-Thenoyl)-5-azaoxindole-1-carboxamide, also known as this compound, is a useful research compound. Its molecular formula is C13H9N3O3S and its molecular weight is 287.3 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

The title compound was prepared from 3-(2-thenoyl)-4-azaoxindole (Example 4C) according to the procedure of Example 2C, using 3-(2-thenoyl)-5-azaoxindole (500 mg, 2.0 mmol), N-chlorosulfonyl isocyanate (0.26, 3.0 mmol), and acetonitrile (15 mL). Reaction time: 2.25 hours. The crude N-chlorosulfonyl carboxamide was hydrolysed by stirring in DMSO (1.5 mL) for 1.5 hours in a flask open to the air. Ether was added to give a two phase mixture followed by methanol, which gave a homogenous solution. On standing for a brief period, a green precipitate formed which was removed by filtration. The filtrate was allowed to stand overnight, during which time the product crystallized from the solution. This was collected by filtration. Yield: 39 mg (7%). M.p. 250°.